2-Bromo-3-oxopropanenitrile

• IUPAC Name: 2-bromo-3-oxopropanenitrile
• InChI: InChI=1S/C3H2BrNO/c4-3(1-5)2-6/h2-3H
• InChI Key: YXROUQNOBVPIKD-UHFFFAOYSA-N
• Canonical SMILES: C(=O)C(C#N)Br
• Molecular Formula: C3H2BrNO
• DSSTOX Substance ID: DTXSID50743652
• Molecular Weight: 147.96 g/mol
• CAS RN: 97925-42-3

Description

2-Bromo-3-oxopropanenitrile is a chemical compound with the molecular formula C3H2BrNO. It has an average mass of 147.958 Da and a monoisotopic mass of 146.931976 Da.

Molecular Structure Analysis

The molecular structure of this compound consists of carbon ©, hydrogen (H), bromine (Br), nitrogen (N), and oxygen (O) atoms. The exact spatial arrangement of these atoms can be determined through techniques such as X-ray crystallography.

Physical And Chemical Properties Analysis

The boiling point of this compound is predicted to be 151.0±25.0 °C. More detailed physical and chemical properties were not found in the retrieved data.

Scientific Research Applications

2-Bromo-3-oxopropanenitrile has been used in a wide range of scientific research applications. It has been used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other bioactive compounds. It has also been used as a catalyst in the synthesis of polymers and in the preparation of polymeric membranes. In addition, it has been used in the synthesis of polymers and in the preparation of polymeric membranes.

Mechanism of Action

2-Bromo-3-oxopropanenitrile is an electrophilic reagent, meaning it has a high affinity for electron-rich sites. It is typically used in reactions that involve the formation of carbon-nitrogen bonds. The reaction mechanism involves the nucleophilic attack of an electron-rich species, such as an amine, on the electrophilic carbon atom of the 2-Bromo-3-oxopropanenitrileopropanenitrile molecule. This leads to the formation of a new carbon-nitrogen bond and the release of a bromide ion.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the synthesis of proteins, lipids, and carbohydrates. It has also been shown to have anti-inflammatory and anti-bacterial properties. In addition, it has been shown to have an inhibitory effect on the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

2-Bromo-3-oxopropanenitrile is a versatile reagent that can be used in a variety of laboratory experiments. It is relatively inexpensive and easy to obtain, and it has a wide range of applications. However, it is highly reactive and can be hazardous if not handled properly. It should be used in a well-ventilated area and with appropriate safety equipment.

Future Directions

There are a number of potential future directions for research involving 2-Bromo-3-oxopropanenitrile. These include further investigation into its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other bioactive compounds. In addition, further research into its mechanism of action and its potential uses in the synthesis of polymers and in the preparation of polymeric membranes is warranted. Finally, further research into its potential toxicity and its potential interactions with other compounds is needed.